Cas no 1263284-16-7 (Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride)

• Product Name: Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride
• CAS No: 1263284-16-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD16660721
• CID: 5197644
• PubChem ID: 46941781
• Update Time: 2025-05-24

Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride
• Methyl2-(2,3-dihydro-1H-indol-5-yl)acetatehydrochloride

• MDL： MFCD16660721
• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)7-8-2-3-10-9(6-8)4-5-12-10;/h2-3,6,12H,4-5,7H2,1H3;1H
• InChI Key： VNMCNYAGUFVEHV-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1C=CC2=C(C=1)CCN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride

Recent Advances in the Study of Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate Hydrochloride (CAS: 1263284-16-7)

Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride (CAS: 1263284-16-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a key intermediate in the synthesis of biologically active molecules. This research briefing provides an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

One of the most notable advancements in the study of Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride is its role in the development of novel serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial building block for the synthesis of selective 5-HT_2B receptor antagonists, which have shown promise in the treatment of pulmonary arterial hypertension and other cardiovascular disorders. The study highlighted the compound's high yield and purity under optimized synthetic conditions, making it a valuable asset in medicinal chemistry.

Further research has investigated the pharmacokinetic properties of Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride. A recent preclinical study revealed that the compound exhibits favorable bioavailability and metabolic stability, which are critical factors for its potential use in drug development. Additionally, in vitro assays have shown that derivatives of this compound exhibit low cytotoxicity, suggesting a promising safety profile for further clinical evaluation.

In the context of neurodegenerative diseases, Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride has been explored as a precursor for the synthesis of neuroprotective agents. A 2024 study published in ACS Chemical Neuroscience reported that derivatives of this compound demonstrated significant antioxidant and anti-inflammatory effects in cellular models of Parkinson's disease. These findings underscore the compound's versatility and potential for addressing unmet medical needs in neurology.

Looking ahead, ongoing research aims to expand the applications of Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride in other therapeutic areas, such as oncology and infectious diseases. Preliminary data from a collaborative study between academic and industrial researchers suggest that the compound's scaffold could be modified to target specific kinases involved in cancer cell proliferation. These developments highlight the compound's broad utility and the importance of continued investigation into its pharmacological potential.

In conclusion, Methyl 2-(2,3-dihydro-1H-indol-5-yl)acetate hydrochloride (CAS: 1263284-16-7) represents a promising candidate for drug discovery and development. Its role as a versatile intermediate, coupled with its favorable pharmacokinetic and safety profiles, positions it as a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Future studies will likely uncover additional applications and further solidify its importance in the development of next-generation therapeutics.